Cas no 63234-70-8 (1-Aminopiperidine Hydrochloride)

• Product Name: 1-Aminopiperidine Hydrochloride
• CAS No: 63234-70-8
• MF: C₅H₁₃ClN₂
• MW: 136.623120069504
• MDL: MFCD01701508
• CID: 58013
• PubChem ID: 148996
• Update Time: 2025-05-23

1-Aminopiperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidin-1-amine hydrochloride
• 1-Aminopiperidine Hydrochloride
• N-Aminopiperidine hydrochloride
• Glutathione (Reduced)
• N-Cbz-L-homoserine lactone
• Adonitol
• 1-Piperidinamine,monohydrochloride (9CI)
• Piperidine, 1-amino-, hydrochloride (6CI,7CI)
• Piperidine, 1-amino-, hydrochloride
• 63234-70-8
• FT-0652641
• 1-Piperidinamine, monohydrochloride
• MFCD01701508
• ZTNLXZOJUZAGRP-UHFFFAOYSA-N
• CS-W001609
• 1-Aminopiperidinehydrochloride
• DTXSID40212625
• piperidin-1-amine;hydrochloride
• EN300-31961
• piperidin-1-aminium chloride
• AM85348
• NS00035391
• AS-60553
• SB41123
• AC-5741
• PD065654
• SCHEMBL1724608
• AKOS015849769
• Piperidine-1-amine hydrochloride
• A8721
• N-Aminopiperidine HCl
• DB-049833

• MDL： MFCD01701508
• Inchi： 1S/C5H12N2.ClH/c6-7-4-2-1-3-5-7;/h1-6H2;1H
• InChI Key： ZTNLXZOJUZAGRP-UHFFFAOYSA-N
• SMILES： Cl.N1(CCCCC1)N

Computed Properties

• Exact Mass: 136.07700
• Monoisotopic Mass: 136.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 48
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 29.3A^2

Experimental Properties

• Color/Form: Light brown or white lens powder
• Density: 1.2300
• Melting Point: 146-151°C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 29.26000
• LogP: 1.78620
• Solubility: Soluble in water.
• Vapor Pressure: No data available

1-Aminopiperidine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 1993 3/PG 2
• Safety Instruction： S36/37; S62
• RTECS：MC0556000
• Hazardous Material Identification：
• Risk Phrases：R11; R38; R48/20; R63; R65; R67
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-Aminopiperidine Hydrochloride

1-Aminopiperidine Hydrochloride: A Comprehensive Overview

1-Aminopiperidine Hydrochloride, also known by its CAS number CAS No. 63234-70-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with the molecular formula C6H15N·HCl, is a hydrochloric acid salt of 1-aminopiperidine. The parent compound, 1-aminopiperidine, is a six-membered cyclic amine with a primary amine group attached to the piperidine ring. The hydrochloride salt form is commonly used in research and development due to its stability and solubility properties.

The synthesis of 1-Aminopiperidine Hydrochloride typically involves the reaction of 1-aminopiperidine with hydrochloric acid. This process results in the formation of a stable salt, which is often preferred for its ease of handling and solubility in aqueous solutions. Recent studies have explored alternative synthetic routes to improve yield and purity, leveraging advanced catalytic systems and green chemistry principles.

1-Aminopiperidine Hydrochloride has garnered attention due to its potential applications in drug discovery and organic synthesis. The compound serves as a valuable intermediate in the construction of bioactive molecules, particularly those with complex ring systems. Its ability to participate in various nucleophilic and electrophilic reactions makes it a versatile building block in medicinal chemistry.

In terms of pharmacological activity, 1-Aminopiperidine Hydrochloride has been investigated for its potential as a precursor to bioactive compounds with neuroprotective properties. Recent research has highlighted its role in the development of agents targeting neurodegenerative diseases, such as Alzheimer's and Parkinson's. The compound's ability to modulate key cellular pathways involved in neuronal protection has been extensively studied using advanced techniques like CRISPR-Cas9 gene editing and high-throughput screening.

The toxicological profile of 1-Aminopiperidine Hydrochloride has also been a focus of recent studies. Preclinical evaluations have demonstrated that the compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further development. However, long-term safety studies are still required to fully understand its potential risks and benefits.

In conclusion, 1-Aminopiperidine Hydrochloride (CAS No. 63234-70-8) is a valuable compound with diverse applications in organic synthesis and drug discovery. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and pharmacological research, position it as an important tool for future innovations in the field of medicinal chemistry.